Cas no 33144-12-6 (Benzenesulfonic acid,2,4,6-trimethyl-3,5-dinitro-)

Benzenesulfonic acid,2,4,6-trimethyl-3,5-dinitro- structure
33144-12-6 structure
Product Name:Benzenesulfonic acid,2,4,6-trimethyl-3,5-dinitro-
CAS No:33144-12-6
MF:C9H10N2O7S
MW:290.249901294708
CID:315546
PubChem ID:118403
Update Time:2025-04-19

Benzenesulfonic acid,2,4,6-trimethyl-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,2,4,6-trimethyl-3,5-dinitro-
    • 2,4,6-trimethyl-3,5-dinitrobenzenesulfonic acid
    • 4,6-Dinitromesitylene-2-sulphonic acid
    • Dinitromesitylenesulfonic acid
    • 74SNC88BF8
    • NS00029426
    • W-110831
    • 2,4-Dinitro-1,3,5-trimethylbenzene-6-sulfonic acid
    • 4,6-Dinitromesitylene-2-sulfonic acid
    • DTXSID2067749
    • SCHEMBL7821939
    • Benzenesulfonic acid, 2,4,6-trimethyl-3,5-dinitro-
    • 33144-12-6
    • 2,4,6-trimethyl-3,5-dinitro-benzenesulfonic acid
    • EINECS 251-392-7
    • Inchi: 1S/C9H10N2O7S/c1-4-7(10(12)13)5(2)9(19(16,17)18)6(3)8(4)11(14)15/h1-3H3,(H,16,17,18)
    • InChI Key: RGNRSPQQRBBORA-UHFFFAOYSA-N
    • SMILES: S(C1C(C)=C(C(C)=C(C=1C)[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)O

Computed Properties

  • Exact Mass: 290.0209
  • Monoisotopic Mass: 290.021
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 154Ų

Experimental Properties

  • Density: 1.571
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.598
  • PSA: 140.65
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